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Compound of Interest

Compound Name: Pik-294

Cat. No.: B1684647 Get Quote

Pik-294 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of Pik-294, a potent

and selective PI3K p110δ inhibitor.

Frequently Asked Questions (FAQs)
Q1: How should I store Pik-294 powder?

A: Pik-294 powder should be stored at -20°C for long-term use, where it can remain stable for

up to 3 years.[1][2] For shorter periods, it can be stored at 4°C for up to 2 years.[1]

Q2: What is the recommended solvent for preparing Pik-294 stock solutions?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of Pik-
294.[1][2][3][4] It is highly soluble in DMSO, with concentrations of up to 100 mg/mL being

reported.[1] It is crucial to use fresh, anhydrous DMSO as the presence of moisture can reduce

solubility.[3]

Q3: How should I store Pik-294 stock solutions?

A: Pik-294 stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles.

[1][3] For long-term storage, these aliquots should be kept at -80°C and are stable for up to 2

years.[1] For shorter-term storage of up to 1 month, -20°C is suitable.[1][3]
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Q4: Is Pik-294 soluble in aqueous solutions?

A: Pik-294 is practically insoluble in water and ethanol.[3][5] When preparing working solutions

for cell-based assays, it is recommended to first make a high-concentration stock in DMSO and

then dilute this stock into the aqueous culture medium. Ensure the final DMSO concentration is

low (typically ≤0.1%) to avoid solvent-induced cellular toxicity.

Troubleshooting Guide
Issue Possible Cause Solution

Precipitation observed when

diluting DMSO stock in

aqueous buffer.

The concentration of Pik-294

in the final aqueous solution is

above its solubility limit.

- Increase the final volume of

the aqueous buffer to lower the

final concentration of Pik-294.-

Perform serial dilutions of the

DMSO stock in DMSO first,

before adding to the aqueous

buffer.- Ensure the DMSO

concentration in the final

aqueous solution is not too

high, as this can also promote

precipitation of the compound.

Inconsistent experimental

results.

- Improper storage and

handling leading to

degradation of Pik-294.-

Repeated freeze-thaw cycles

of the stock solution.

- Always store the solid

compound and stock solutions

at the recommended

temperatures.- Aliquot stock

solutions into single-use

volumes to avoid repeated

freeze-thaw cycles.- Prepare

fresh dilutions from a new

aliquot for each experiment.

Difficulty dissolving Pik-294

powder in DMSO.

- The DMSO may have

absorbed moisture.- The

concentration being prepared

is too high.

- Use a fresh, unopened bottle

of anhydrous, high-purity

DMSO.- Gently warm the

solution and use sonication to

aid dissolution.[2]
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Data Summary Tables
Table 1: Pik-294 Storage Conditions and Stability

Form
Storage

Temperature
Duration Source

Solid Powder -20°C 3 years [1][2]

Solid Powder 4°C 2 years [1]

In Solvent (DMSO) -80°C 2 years [1]

In Solvent (DMSO) -20°C 1 year [1]

In Solvent (DMSO) -20°C 1 month [3]

Table 2: Pik-294 Solubility

Solvent Solubility Source

DMSO
91 - 100 mg/mL (approx. 186 -

204 mM)
[1][2][3]

DMF 30 mg/mL [4]

Ethanol Insoluble (<1 mg/mL) [3][4][5]

Water Insoluble (<1 mg/mL) [3][5]

DMSO:PBS (pH 7.2) (1:6) 0.14 mg/mL [4]

Experimental Protocols
Protocol 1: Preparation of Pik-294 Stock Solution

Materials: Pik-294 powder, anhydrous dimethyl sulfoxide (DMSO), sterile microcentrifuge

tubes.

Procedure:
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1. Allow the vial of Pik-294 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

2. Weigh the desired amount of Pik-294 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 50 mM).

4. Vortex the tube until the powder is completely dissolved. Gentle warming (to no more than

37°C) or sonication can be used to aid dissolution.

5. Aliquot the stock solution into single-use, light-protected tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: General Procedure for Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound

and identifying potential degradation products.

Materials: Pik-294, HPLC-grade solvents (acetonitrile, water), acids (e.g., 0.1 M HCl), bases

(e.g., 0.1 M NaOH), oxidizing agents (e.g., 3% H₂O₂), and a photostability chamber.

Procedure:

1. Acid Hydrolysis: Dissolve Pik-294 in a solution of 0.1 M HCl and incubate at a controlled

temperature (e.g., 60°C). Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

Neutralize the samples before analysis.

2. Base Hydrolysis: Dissolve Pik-294 in a solution of 0.1 M NaOH and incubate at room

temperature. Collect samples at various time points. Neutralize the samples before

analysis.

3. Oxidative Degradation: Dissolve Pik-294 in a solution containing 3% H₂O₂ and incubate at

room temperature. Collect samples at various time points.

4. Thermal Degradation: Store solid Pik-294 powder and a solution of Pik-294 in a suitable

solvent in an oven at an elevated temperature (e.g., 70°C). Collect samples at various
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time points.

5. Photostability: Expose solid Pik-294 powder and a solution of Pik-294 to a light source

according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million

lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square

meter). Protect a control sample from light.

6. Analysis: Analyze all samples using a stability-indicating HPLC method to quantify the

remaining Pik-294 and detect any degradation products.
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Caption: PI3K Signaling Pathway Inhibition by Pik-294.
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Caption: General Experimental Workflow for Pik-294.
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Caption: Solvent Selection Logic for Pik-294 Experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pik-294 stability and storage conditions]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1684647#pik-294-
stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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